Cas no 15561-50-9 (2-(2,6-Dimethoxyphenyl)acetic acid)

2-(2,6-Dimethoxyphenyl)acetic acid is a substituted phenylacetic acid derivative characterized by its dimethoxy functional groups at the 2- and 6-positions of the aromatic ring. This structural feature enhances its utility as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and fine chemicals. The compound exhibits favorable stability and reactivity, making it suitable for further derivatization, such as esterification or amidation. Its well-defined molecular structure ensures consistent performance in synthetic applications. The presence of methoxy groups also influences electronic properties, which can be advantageous in designing compounds with specific reactivity or binding characteristics. Available in high purity, it is a reliable building block for research and industrial applications.
2-(2,6-Dimethoxyphenyl)acetic acid structure
15561-50-9 structure
Product Name:2-(2,6-Dimethoxyphenyl)acetic acid
CAS No:15561-50-9
MF:C10H12O4
MW:196.199883460999
CID:4605911
PubChem ID:18931572
Update Time:2025-08-05

2-(2,6-Dimethoxyphenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(2,6-dimethoxyphenyl)acetic acid
    • (2,6-dimethoxyphenyl)acetic acid
    • Benzeneacetic acid, 2,6-dimethoxy-
    • STL387016
    • 2,6-DIMETHOXYPHENYLACETIC ACID
    • Z1405445661
    • 2-(2,6-Dimethoxyphenyl)acetic acid
    • Inchi: 1S/C10H12O4/c1-13-8-4-3-5-9(14-2)7(8)6-10(11)12/h3-5H,6H2,1-2H3,(H,11,12)
    • InChI Key: QFBYQIUBLBNTDO-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC=C(C=1CC(=O)O)OC

Computed Properties

  • Exact Mass: 196.07355886g/mol
  • Monoisotopic Mass: 196.07355886g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 55.8

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Additional information on 2-(2,6-Dimethoxyphenyl)acetic acid

2-(2,6-Dimethoxyphenyl)acetic Acid: A Comprehensive Overview

2-(2,6-Dimethoxyphenyl)acetic acid (CAS No. 15561-50-9) is a versatile compound with significant applications in the fields of medicinal chemistry, pharmaceuticals, and materials science. This article delves into the chemical properties, synthesis methods, biological activities, and potential therapeutic uses of this compound, incorporating the latest research findings to provide a comprehensive and up-to-date overview.

Chemical Structure and Properties: 2-(2,6-Dimethoxyphenyl)acetic acid is a derivative of acetic acid with a 2,6-dimethoxyphenyl substituent. The molecular formula is C11H14O4, and its molecular weight is 214.23 g/mol. The compound exhibits high solubility in polar solvents such as water and ethanol, making it suitable for various chemical reactions and biological assays. The presence of the dimethoxyphenyl group imparts unique electronic and steric properties to the molecule, which can influence its reactivity and biological activity.

Synthesis Methods: Several synthetic routes have been developed for the preparation of 2-(2,6-Dimethoxyphenyl)acetic acid. One common method involves the reaction of 2,6-dimethoxybenzaldehyde with acetic anhydride in the presence of a catalyst such as sodium hydride. Another approach involves the condensation of 2,6-dimethoxybenzyl alcohol with acetyl chloride followed by hydrolysis. Recent advancements in green chemistry have led to the development of more environmentally friendly methods, such as using microwave-assisted synthesis or employing biocatalysts to improve yield and reduce by-products.

Biological Activities: Research has shown that 2-(2,6-Dimethoxyphenyl)acetic acid possesses a range of biological activities that make it a valuable candidate for drug development. Studies have demonstrated its anti-inflammatory properties, which are attributed to its ability to inhibit cyclooxygenase (COX) enzymes. Additionally, it has been found to exhibit antioxidant activity by scavenging free radicals and protecting cells from oxidative stress. These properties suggest potential applications in treating inflammatory diseases and conditions associated with oxidative damage.

Pharmacological Applications: The anti-inflammatory and antioxidant properties of 2-(2,6-Dimethoxyphenyl)acetic acid have led to its evaluation in various preclinical studies. In animal models of arthritis, it has shown significant efficacy in reducing joint inflammation and pain. Moreover, it has been investigated for its potential as a neuroprotective agent in neurodegenerative diseases such as Alzheimer's disease. Clinical trials are currently underway to further explore its therapeutic potential and safety profile.

Mechanisms of Action: The mechanisms underlying the biological activities of 2-(2,6-Dimethoxyphenyl)acetic acid are multifaceted. Its anti-inflammatory effects are primarily mediated through the inhibition of COX-1 and COX-2 enzymes, which are key players in the production of prostaglandins involved in inflammation. The antioxidant activity is attributed to its ability to neutralize reactive oxygen species (ROS), thereby preventing cellular damage. Additionally, it has been shown to modulate signaling pathways involved in inflammation and oxidative stress, such as NF-κB and Nrf2.

Potential Therapeutic Uses: Given its diverse biological activities, 2-(2,6-Dimethoxyphenyl)acetic acid holds promise for a wide range of therapeutic applications. Its anti-inflammatory properties make it a potential candidate for treating conditions such as rheumatoid arthritis, osteoarthritis, and inflammatory bowel disease. The antioxidant activity suggests its use in preventing or mitigating oxidative stress-related disorders such as cardiovascular diseases and neurodegenerative conditions. Furthermore, its neuroprotective effects could be harnessed for the treatment of Alzheimer's disease and other neurological disorders.

Safety Profile

The safety profile of 2-(2,6-Dimethoxyphenyl)acetic acid is an important consideration for its potential therapeutic use. Preclinical studies have indicated that it is generally well-tolerated at therapeutic doses with minimal side effects. However, further clinical trials are necessary to fully assess its safety in humans. Ongoing research aims to optimize dosing regimens and identify any potential adverse effects.

FUTURE DIRECTIONS AND CONCLUSIONS: The ongoing research on 2-(2,6-Dimethoxyphenyl)acetic acid highlights its promising therapeutic potential across multiple disease areas. Future studies should focus on elucidating the detailed mechanisms of action and optimizing its pharmacokinetic properties to enhance efficacy and safety. Additionally, exploring combination therapies with other drugs could further expand its therapeutic applications. As research progresses, 2-(2,6-Dimethoxyphenyl)acetic acid may emerge as a valuable addition to the arsenal of treatments for various inflammatory and oxidative stress-related disorders.

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